Cas no 871915-68-3 (Phosphine, (6-methoxy[1,1'-biphenyl]-2,2'-diyl)bis[dicyclohexyl-, (-)-)

• Product Name: Phosphine, (6-methoxy[1,1'-biphenyl]-2,2'-diyl)bis[dicyclohexyl-, (-)-
• CAS No: 871915-68-3
• MF: C₃₇H₅₄OP₂
• MW: 576.771592617035
• CID: 4271151
• PubChem ID: 11706895
• Update Time: 2025-04-24

Phosphine, (6-methoxy[1,1'-biphenyl]-2,2'-diyl)bis[dicyclohexyl-, (-)- Chemical and Physical Properties

Names and Identifiers

• Phosphine, (6-methoxy[1,1'-biphenyl]-2,2'-diyl)bis[dicyclohexyl-, (-)-
• (-)-(6-Methoxy-[1,1'-biphenyl]-2,2'-diyl)bis(dicyclohexylphosphine)
• (-)-1,1'-(6-Methoxy[1,1'-biphenyl]-2,2'-diyl)bis[1,1-dicyclohexylphosphine]
• (6-Methoxy-[1,1'-biphenyl]-2,2'-diyl)bis(dicyclohexylphosphine)
• (+)-(6-Methoxy-[1,1'-biphenyl]-2,2'-diyl)bis(dicyclohexylphosphine)
• SCHEMBL4444992
• 871915-68-3
• 871707-42-5
• (+)-1,1'-(6-Methoxy[1,1'-biphenyl]-2,2'-diyl)bis[1,1-dicyclohexylphosphine]
• 871915-69-4

• Inchi： 1S/C37H54OP2/c1-38-34-26-16-28-36(40(31-21-10-4-11-22-31)32-23-12-5-13-24-32)37(34)33-25-14-15-27-35(33)39(29-17-6-2-7-18-29)30-19-8-3-9-20-30/h14-16,25-32H,2-13,17-24H2,1H3
• InChI Key： CHUAWSWHMFERJJ-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC(=C1C1=CC=CC=C1P(C1CCCCC1)C1CCCCC1)OC)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 576.36499034Da
• Monoisotopic Mass: 576.36499034Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 9.2Ų